2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one
Overview
Description
2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one is a chemical compound with a unique structure that includes a pyridine ring substituted with chlorine and methoxy groups
Preparation Methods
The synthesis of 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one typically involves the chlorination of 6-chloro-2-methoxypyridine followed by the introduction of an ethanone group. The reaction conditions often require the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride. Industrial production methods may involve large-scale chlorination processes under controlled conditions to ensure high yield and purity.
Chemical Reactions Analysis
2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form alcohols.
Condensation Reactions: It can participate in condensation reactions with other compounds to form more complex structures.
Common reagents used in these reactions include bases, acids, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar compounds to 2-chloro-1-(6-chloro-2-methoxypyridin-3-yl)ethan-1-one include:
- 2-chloro-1-(6-methoxypyridin-2-yl)ethanone
- 2-chloro-1-(3-chlorophenyl)ethanone
- 2-chloro-1-(6-methoxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
These compounds share structural similarities but differ in their specific substituents and functional groups, which can lead to differences in their chemical reactivity and biological activity.
Properties
CAS No. |
2229559-07-1 |
|---|---|
Molecular Formula |
C8H7Cl2NO2 |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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